4-[3-(2-methylphenyl)-3-phenylpropanoyl]-2-piperazinone

• IUPAC Name: 4-[3-(2-methylphenyl)-3-phenylpropanoyl]piperazin-2-one
• InChI: InChI=1S/C20H22N2O2/c1-15-7-5-6-10-17(15)18(16-8-3-2-4-9-16)13-20(24)22-12-11-21-19(23)14-22/h2-10,18H,11-14H2,1H3,(H,21,23)
• InChI Key: AGOKUURKCUFXRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CC(=O)N2CCNC(=O)C2)C3=CC=CC=C3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

4-[3-(2-methylphenyl)-3-phenylpropanoyl]-2-piperazinone is a chemical compound that belongs to the class of piperazinone derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology.

Mechanism of Action

The exact mechanism of action of 4-[3-(2-methylphenyl)-3-phenylpropanoyl]-2-piperazinone is not fully understood. However, it has been reported to act as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor. This modulation results in an increase in the activity of the GABA receptor, leading to enhanced inhibitory neurotransmission and subsequent anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. This compound has been shown to increase the levels of GABA in the brain, leading to enhanced inhibitory neurotransmission. Additionally, this compound has been reported to decrease the levels of glutamate, a neurotransmitter involved in excitatory neurotransmission. This decrease in glutamate levels leads to a reduction in excitatory neurotransmission, resulting in anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[3-(2-methylphenyl)-3-phenylpropanoyl]-2-piperazinone in lab experiments is its potent pharmacological activity. This compound has been reported to exhibit various pharmacological effects, making it an ideal candidate for drug discovery and medicinal chemistry. Additionally, the synthesis method for this compound has been optimized for maximum yield and purity, making it easy to obtain in large quantities.
One of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been reported to exhibit cytotoxic effects in certain cell lines, making it necessary to use caution when handling and using this compound in lab experiments.

Future Directions

There are several future directions for the research and development of 4-[3-(2-methylphenyl)-3-phenylpropanoyl]-2-piperazinone. One potential direction is the development of novel analogs with improved pharmacological activity and reduced toxicity. Additionally, the potential applications of this compound in the treatment of various neurological disorders, including anxiety, depression, and epilepsy, should be further explored. Finally, the development of targeted drug delivery systems for this compound could enhance its therapeutic potential and reduce its potential toxicity.

Synthesis Methods

The synthesis of 4-[3-(2-methylphenyl)-3-phenylpropanoyl]-2-piperazinone involves the reaction of 2-methylphenylacetic acid with phenylacetic acid in the presence of thionyl chloride. The resulting product is then reacted with piperazine in the presence of triethylamine to obtain this compound. This synthesis method has been reported in the literature and has been optimized for maximum yield and purity.

Scientific Research Applications

4-[3-(2-methylphenyl)-3-phenylpropanoyl]-2-piperazinone has been extensively studied for its potential applications in medicinal chemistry and drug discovery. This compound has been reported to exhibit various pharmacological activities, including anticonvulsant, anxiolytic, and antidepressant effects. Additionally, this compound has been reported to possess potent antitumor and anti-inflammatory activities.